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Compound of Interest

Compound Name: 3-bromobenzene-1,2-diol

Cat. No.: B077559 Get Quote

For researchers, scientists, and professionals in drug development, the purity of chemical

reagents is paramount. This guide provides an objective comparison of the stated purity of 3-

bromocatechol from various commercial suppliers. The information is supplemented with a

standardized experimental protocol for purity determination, enabling users to verify and

compare products independently.

Supplier Purity Comparison
The following table summarizes the publicly available purity data for 3-bromocatechol from

several well-known chemical suppliers. It is important to note that these values are as stated by

the suppliers and may be based on different analytical methods.
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Supplier
Product Number
(Example)

Stated Purity Analysis Method

Sigma-Aldrich A194773 97% Not Specified

Tokyo Chemical

Industry (TCI)
B3710 >98.0%

Gas Chromatography

(GC)

Thermo Scientific

Chemicals
H26925 95%

Gas Chromatography

(GC)

Key Organics BS-2012 >95% Not Specified

CookeChem --- >98.0%
Gas Chromatography

(GC)

Aladdin Scientific C106036 min 98%
Gas Chromatography

(GC)

Disclaimer: The data presented in this table is based on information available from the

suppliers' websites as of the time of this publication and may be subject to change. For the

most accurate and up-to-date information, please refer to the suppliers' official documentation

and certificates of analysis.

Experimental Protocols for Purity Determination
To provide a standardized method for comparing the purity of 3-bromocatechol from different

sources, the following experimental protocols for Gas Chromatography (GC) and High-

Performance Liquid Chromatography (HPLC) are proposed. These methods are based on

standard analytical techniques for similar aromatic compounds.

Purity Determination by Gas Chromatography (GC-FID)
Gas chromatography with a Flame Ionization Detector (FID) is a robust method for assessing

the purity of volatile and semi-volatile compounds like 3-bromocatechol.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).
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Capillary Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for

analyzing polar analytes.

Sample Preparation:

Accurately weigh approximately 25 mg of the 3-bromocatechol sample.

Dissolve the sample in 25 mL of a suitable solvent (e.g., Methanol or Ethyl Acetate) to

prepare a 1 mg/mL solution.

Vortex the solution until the sample is completely dissolved.

If necessary, filter the solution through a 0.45 µm syringe filter before injection.

GC Conditions:

Injector Temperature: 250°C

Detector Temperature: 275°C

Oven Temperature Program:

Initial Temperature: 100°C, hold for 2 minutes.

Ramp: Increase to 250°C at a rate of 15°C/min.

Hold: Hold at 250°C for 5 minutes.

Carrier Gas: Helium, at a constant flow of 1.5 mL/min.

Injection Volume: 1 µL

Split Ratio: 50:1

Data Analysis: The purity is calculated based on the area percent of the main peak relative to

the total area of all peaks detected in the chromatogram.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC-UV)
Reversed-phase HPLC with UV detection is a versatile technique for the purity analysis of non-

volatile or thermally labile impurities that may not be detected by GC.

Instrumentation:

HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Sample Preparation:

Accurately weigh approximately 10 mg of the 3-bromocatechol sample.

Dissolve the sample in 10 mL of the mobile phase to prepare a 1 mg/mL solution.

Vortex the solution until the sample is completely dissolved.

Filter the solution through a 0.45 µm syringe filter before injection.

HPLC Conditions:

Mobile Phase: A mixture of Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% Formic Acid.

The exact ratio may need to be optimized.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 280 nm

Injection Volume: 10 µL

Data Analysis: The purity is calculated based on the area percent of the main peak relative to

the total area of all peaks detected in the chromatogram at the specified wavelength.
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Visualized Experimental Workflow
The following diagram illustrates the general workflow for the comparative purity analysis of

commercial 3-bromocatechol.
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[https://www.benchchem.com/product/b077559#purity-comparison-of-commercially-
available-3-bromocatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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